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Compound of Interest

Compound Name:
D-myo-Inositol-1,4,5-triphosphate

trisodium

CAS No.: 141611-10-1

Cat. No.: B569237 Get Quote

Executive Summary: The "Potency" Paradox
In the context of signal transduction research, the "potency" of D-myo-Inositol 1,4,5-

trisphosphate (IP3) is frequently misunderstood. Researchers often observe varying EC50

values when switching between potassium, sodium, or ammonium salts.

The Bottom Line: The intrinsic affinity of the IP3 anion for the IP3 Receptor (IP3R) remains

constant regardless of the counter-ion. However, the Apparent Potency (activity per unit weight)

varies significantly due to stoichiometry, hydration shells, and stability profiles.

This guide analyzes the physicochemical differences between the commercially available salts

(K

, Na

, NH

, TEA

) and provides a standardized protocol to normalize their activity in calcium release assays.

The Contenders: Comparative Analysis of IP3 Salts
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The choice of salt dictates solubility, stability, and—crucially—the molecular weight used for

molar calculations.

Table 1: Physicochemical Profile of IP3 Salts

Feature

Hexapotassium

Salt (K

)

Trisodium Salt

(Na

)

Ammonium Salt

(NH

)

TEA Salt

(Triethylammoni

um)

Formula

Approx. MW ~648.6 g/mol ~486.1 g/mol Varies (Volatile)
High (>800 g/mol

)

Solubility
Excellent (>50

mM in water)
Good Good

Excellent

(Organic soluble)

Physiological

Relevance

High (Mimics

intracellular K

)

Low (High Na

is non-

physiological)

Low (Ammonia

can buffer pH)

Low (Membrane

permeant

artifacts)

Hygroscopicity
High (Absorbs

water rapidly)
Moderate Moderate Low

Primary Use
Gold Standard

for Bioassays

Cost-effective

alternative

Synthesis

intermediate

Liposome/Micelle

studies

The Stoichiometry Trap (Why "Potency" Shifts)
If you treat 1 mg of K-salt and 1 mg of Na-salt as "1 mg of IP3," you introduce a massive error.

K-Salt (MW ~649): 1 mg

1.54

moles of active IP3.

Na-Salt (MW ~486): 1 mg

2.05
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moles of active IP3.

Result: The Sodium salt appears 33% more potent by weight simply because the counter-ions

are lighter. You must calculate concentration based on the specific MW on the vial label,

including hydration water.

Mechanistic Visualization
To understand where these salts act, we must visualize the signal transduction pathway. The

salt dissociates immediately upon solvation; only the IP3 anion binds the receptor on the ER.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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